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Compound of Interest

Compound Name:
(1-Methyl-1H-indazol-4-

YL)methanol

Cat. No.: B591473 Get Quote

This technical guide provides a comprehensive overview of (1-Methyl-1H-indazol-4-
YL)methanol, a key intermediate in medicinal chemistry and drug development. It is intended

for researchers, scientists, and professionals in the field, offering detailed information on its

chemical properties, synthesis, and applications.

Compound Identification and Chemical Properties
(1-Methyl-1H-indazol-4-YL)methanol is a heterocyclic compound featuring an indazole core

structure. The indazole ring system is a significant pharmacophore found in a wide array of

biologically active compounds.[1] The addition of a methyl group at the N1 position and a

hydroxymethyl group at the 4-position makes it a versatile building block for the synthesis of

more complex molecules, particularly in the development of kinase inhibitors.[2][3]
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Property Value

CAS Number 1092961-12-0

Molecular Formula C9H10N2O

Molecular Weight 162.19 g/mol

IUPAC Name (1-methyl-1H-indazol-4-yl)methanol

SMILES CN1C2=CC=CC(=C2C=N1)CO

Synonyms 1-Methyl-1H-indazole-4-methanol

Chemical Structure
The structure of (1-Methyl-1H-indazol-4-YL)methanol consists of a bicyclic indazole core with

a methyl group substituted at the N1 position of the pyrazole ring and a hydroxymethyl group at

the C4 position of the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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